Cas no 98139-22-1 (4-Amino-3,5-dinitrobenzenesulfonic acid)

• Product Name: 4-Amino-3,5-dinitrobenzenesulfonic acid
• CAS No: 98139-22-1
• MF: C₆H₅N₃O₇S
• MW: 263.184799909592
• CID: 828865
• PubChem ID: 3562834
• Update Time: 2025-04-19

4-Amino-3,5-dinitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dinitrobenzenesulfonic acid
• DTXSID40393665
• 98139-22-1
• CS-0329975
• 2,6-Dinitroanilin-4-Sulfosaure
• AC-27148
• FT-0701567
• AKOS016004843
• SCHEMBL8066473

• MDL： MFCD00856166
• Inchi： 1S/C6H5N3O7S/c7-6-4(8(10)11)1-3(17(14,15)16)2-5(6)9(12)13/h1-2H,7H2,(H,14,15,16)
• InChI Key： QDVQTSSPAQEFEN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 262.98482068g/mol
• Monoisotopic Mass: 262.98482068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 180Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines